Cas no 210980-68-0 (Dehydro Simvastatin)

Dehydro Simvastatin Properties

Names and Identifiers

• Dehydro Simvastatin
• [(1S,3R,7S,8S,8aR)-3,7-dimethyl-8-[2-[(2R)-6-oxo-2,3-dihydropyran-2-yl]ethyl]-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
• (1S,3R,7S,8S,8aR)-3,7-Dimethyl-8-[2-[(2R)-6-oxo-3,6-dihydro-2H-pyran-2-yl]ethyl]-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
• Anhydro-simvastatin
• Simvastatin Imp. C
• 210980-68-0
• Simvastatin Imp. C (EP); Anhydro Simvastatin; (1S,3R,7S,8S,8aR)-3,7-Dimethyl-8-[2-[(2R)-6-oxo-3,6-dihydro-2H-pyran-2-yl]ethyl]-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-Dimethylbutanoate; Anhydrosimvastatin; Simvastatin Impurity C
• SIMVASTATIN IMPURITY C [EP IMPURITY]
• Dehydrosimvastatin
• Butanoic acid, 2,2-dimethyl-, (1S,3R,7S,8S,8aR)-8-(2-((2R)-3,6-dihydro-6-oxo-2H-pyran-2-yl)ethyl)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-1-naphthalenyl ester
• SIMVASTATINIMPURITY-C
• Anhydro simvastatin
• Simvastatin impurity, anhydro simvastatin- [USP]
• NSC-799656
• SIMVASTATIN IMPURITY-C
• Q27258235
• Simvastatin specified impurity C [EP]
• UNII-3Z35AA0H0B
• (1S,3R,7S,8S,8aR)-3,7-Dimethyl-8-[2-[(2R)-6-oxo-3,6-dihydro-2H-pyran-2-yl]ethyl]-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-Dimethylbutanoate (Anhydrosimvastatin)
• ANHYDRO SIMVASTATIN [USP-RS]
• DTXSID00175328
• Anhydrosimvastatin
• SCHEMBL660539
• TS-07682
• (1S,3R,7S,8S,8aR)-3,7-Dimethyl-8-(2-((2R)-6-oxo-3,6-dihydro-2H-pyran-2-yl)ethyl)-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
• 3Z35AA0H0B
• HY-135404
• SIMVASTATIN IMPURITY, ANHYDRO SIMVASTATIN- [USP IMPURITY]
• CS-0112446
• AKOS040732435
• NSC799656
• Simvastatin impurity, anhydro simvastatin-[USP]
• SIMVASTATIN IMPURITY C (EP IMPURITY)
• Simvastatin impurity, anhydro simvastatin-(USP)
• Simvastatin specified impurity C
• DTXCID6097819
• SIMVASTATIN IMPURITY, ANHYDRO SIMVASTATIN-(USP IMPURITY)
• ANHYDRO SIMVASTATIN (USP-RS)
• DA-72640
• SIMVASTATIN IMPURITY, ANHYDRO SIMVASTATIN-[USP IMPURITY]
• +Expand

• InChIKey： BIYWBTKPNWCYHM-RLSQPJRHSA-N
• Inchi： InChI=1S/C25H36O4/c1-6-25(4,5)24(27)29-21-15-16(2)14-18-11-10-17(3)20(23(18)21)13-12-19-8-7-9-22(26)28-19/h7,9-11,14,16-17,19-21,23H,6,8,12-13,15H2,1-5H3/t16-,17-,19-,20-,21-,23-/m0/s1
• SMILES： CCC(C)(C)C(=O)O[C@H]1C[C@H](C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3CC=CC(=O)O3)C

Computed Properties

• Exact Mass: 400.26136g/mol
• Surface Charge: 0
• XLogP3: 5.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 400.26136g/mol
• Monoisotopic Mass: 400.26136g/mol
• Topological Polar Surface Area: 52.6Ų
• Heavy Atom Count: 29
• Complexity: 714
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Boiling Point: 536.8±50.0 °C at 760 mmHg
• Melting Point: 57 - 60°C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 265.6±28.5 °C
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),